Cas no 56015-72-6 (1H-Pyrrole-2-carboxaldehyde, 4-acetyl-3-methyl- (9CI))

• Product Name: 1H-Pyrrole-2-carboxaldehyde, 4-acetyl-3-methyl- (9CI)
• CAS No: 56015-72-6
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 1017793
• PubChem ID: 12203623
• Update Time: 2025-04-20

1H-Pyrrole-2-carboxaldehyde, 4-acetyl-3-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 4-acetyl-3-methyl- (9CI)
• DB-279838
• 2-formyl-3-methyl-4-acetylpyrrole
• 4-Acetyl-3-methyl-1H-pyrrole-2-carbaldehyde
• 1H-Pyrrole-2-carboxaldehyde,4-acetyl-3-methyl-(9ci)
• 56015-72-6
• 1H-Pyrrole-2-carboxaldehyde, 4-acetyl-3-methyl-

• Inchi： 1S/C8H9NO2/c1-5-7(6(2)11)3-9-8(5)4-10/h3-4,9H,1-2H3
• InChI Key： XXXHGFHHHUNHII-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CNC(C=O)=C1C

Computed Properties

• Exact Mass: 151.063328530g/mol
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.9Ų